Cas no 1220028-69-2 (3-(2-Propylphenoxy)azetidine)

• Product Name: 3-(2-Propylphenoxy)azetidine
• CAS No: 1220028-69-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 4688009
• Update Time: 2025-05-19

3-(2-Propylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-PROPYLPHENOXY)AZETIDINE
• 3-(2-Propylphenoxy)azetidine

• Inchi： 1S/C12H17NO/c1-2-5-10-6-3-4-7-12(10)14-11-8-13-9-11/h3-4,6-7,11,13H,2,5,8-9H2,1H3
• InChI Key： CKWYKENQLSGBIN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CCC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 21.3

Additional information on 3-(2-Propylphenoxy)azetidine

Professional Introduction to Compound with CAS No 1220028-69-2 and Product Name 3-(2-Propylphenoxy)azetidine

The compound with the CAS number 1220028-69-2 and the product name 3-(2-Propylphenoxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of 3-(2-Propylphenoxy)azetidine features a combination of a phenoxy group and an azetidine ring, which together create a versatile scaffold for further chemical modifications. Such structural motifs are highly valued in medicinal chemistry for their ability to interact with biological targets in a specific manner.

Recent research has highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. Azetidine, a five-membered heterocyclic compound, is known for its ability to mimic natural amino acid structures, making it an attractive scaffold for peptidomimetics. The introduction of the 2-propylphenoxy group into the azetidine ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These properties make 3-(2-Propylphenoxy)azetidine a promising candidate for further investigation in various pharmacological contexts.

In the realm of drug discovery, 3-(2-Propylphenoxy)azetidine has been explored for its potential as an intermediate in the synthesis of more complex molecules. The phenoxy group provides a site for further functionalization, allowing chemists to tailor the compound's properties to specific biological targets. For instance, modifications at the propyl chain can influence solubility and bioavailability, while changes at the azetidine ring can affect binding affinity to enzymes or receptors. This flexibility makes 3-(2-Propylphenoxy)azetidine a valuable building block in synthetic chemistry.

One of the most exciting applications of 3-(2-Propylphenoxy)azetidine is in the field of anti-inflammatory drug development. Inflammatory processes are mediated by a complex interplay of cellular signaling pathways, many of which involve enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of 3-(2-Propylphenoxy)azetidine suggest that it may interfere with these pathways by inhibiting key enzymes or modulating receptor activity. Preliminary studies have shown that derivatives of this compound exhibit anti-inflammatory effects in vitro, making them attractive candidates for further preclinical testing.

Another area where 3-(2-Propylphenoxy)azetidine shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways, small molecules like 3-(2-Propylphenoxy)azetidine can potentially inhibit tumor progression. The azetidine ring's ability to mimic amino acids may allow it to interact with protein targets involved in cancer metabolism or cell proliferation. Additionally, the lipophilic nature of the 2-propylphenoxy group enhances its ability to cross cell membranes, improving its accessibility within tumor cells.

The synthesis of 3-(2-Propylphenoxy)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, ring-closing metathesis, and palladium-catalyzed cross-coupling reactions. Each step must be carefully controlled to avoid side products that could compromise the compound's efficacy. Advances in synthetic methodologies have made it possible to produce 3-(2-Propylphenoxy)azetidine on a larger scale, facilitating its use in both research and industrial applications.

In conclusion, 3-(2-Propylphenoxy)azetidine (CAS No 1220028-69-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties make it a versatile scaffold for drug development, with potential applications in anti-inflammatory and oncological therapies. As research continues to uncover new biological targets and synthetic strategies, compounds like 3-(2-Propylphenoxy)azetidine will play an increasingly important role in the discovery and development of novel therapeutic agents.